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Compound of Interest

Compound Name: 8-Chloroquinoline-2-carbaldehyde

Cat. No.: B1270957 Get Quote

Technical Support Center: 8-Chloroquinoline-2-
carbaldehyde
This guide provides essential safety, handling, and storage protocols for 8-Chloroquinoline-2-
carbaldehyde. The information herein is compiled from safety data sheets of structurally

similar compounds and should be used as a guide in conjunction with your institution's safety

protocols.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 8-Chloroquinoline-2-carbaldehyde?

A1: Based on data for similar compounds, 8-Chloroquinoline-2-carbaldehyde is expected to

be toxic if swallowed, cause skin irritation, and serious eye irritation.[1][2] It may also cause an

allergic skin reaction and is very toxic to aquatic life with long-lasting effects.[3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Always handle 8-Chloroquinoline-2-carbaldehyde in a well-ventilated area or under a

chemical fume hood.[3][4] Recommended PPE includes:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN

166 or NIOSH standards).[2][4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1270957?utm_src=pdf-interest
https://www.benchchem.com/product/b1270957?utm_src=pdf-body
https://www.benchchem.com/product/b1270957?utm_src=pdf-body
https://www.benchchem.com/product/b1270957?utm_src=pdf-body
https://www.benchchem.com/product/b1270957?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC347630010&countryCode=US&language=en
https://www.echemi.com/sds/2-chloroquinoline-3-carbaldehyde-pd1805144651.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1270957?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC370170050&productDescription=2-QUINOLINECARBOXALDEHYD+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-chloroquinoline-3-carbaldehyde-pd1805144651.html
https://www.fishersci.com/store/msds?partNumber=AC370170050&productDescription=2-QUINOLINECARBOXALDEHYD+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[1][4]

Respiratory Protection: If dust is generated, use a full-face respirator with a particulate filter.

[5]

Q3: How should I properly store 8-Chloroquinoline-2-carbaldehyde?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[2]

[3] It should be stored locked up and protected from light.[3][5]

Q4: What should I do in case of accidental exposure?

A4: In case of accidental exposure, follow these first-aid measures:

If on skin: Wash off immediately with plenty of soap and water. If skin irritation or a rash

occurs, seek medical advice.[3][6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[1][6]

If swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce

vomiting.[1][6]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[1][6]

Q5: What materials are incompatible with 8-Chloroquinoline-2-carbaldehyde?

A5: Avoid contact with strong oxidizing agents and strong bases.[1][4]
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Issue Possible Cause Solution

Compound has changed color

(e.g., darkened)
Exposure to light or air.

Store the compound in a tightly

sealed, opaque container in a

cool, dark, and dry place.[3][5]

Difficulty in dissolving the

compound
Inappropriate solvent.

Based on similar compounds,

try dissolving in DMSO,

ethanol, methanol, acetone, or

chloroform.[7] Use ultrasonic

agitation if necessary.[8]

Skin irritation after handling
Inadequate PPE or accidental

exposure.

Immediately wash the affected

area with soap and water.[6]

Review and improve handling

procedures and PPE usage.

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the compound is

stored according to the

recommended conditions.[3][5]

Consider using a freshly

opened container.

Quantitative Data Summary
Property Value Source

Molecular Formula C10H6ClNO [9]

Molecular Weight 191.62 g/mol [9]

Appearance
White to yellow to green

crystalline powder (inferred)
[10]

Storage Temperature (Solution

in DMSO)

-80°C for 6 months; -20°C for 1

month
[7][8]

Experimental Protocols
Protocol 1: Safe Handling of 8-Chloroquinoline-2-carbaldehyde Powder
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Preparation: Work in a designated area, preferably within a chemical fume hood. Ensure

eyewash stations and safety showers are readily accessible.[3][4]

Personal Protective Equipment: Don appropriate PPE, including safety goggles, lab coat,

and chemical-resistant gloves.

Weighing: To minimize dust formation, weigh the compound carefully. Use a spatula to

transfer the solid. Avoid creating dust clouds.

Dissolving: If preparing a solution, add the solvent to the weighed solid slowly. If necessary,

use a sonicator to aid dissolution.

Cleanup: Clean any spills immediately. Decontaminate the work surface and all equipment

used. Dispose of waste according to institutional and local regulations.[6]

Post-Handling: Wash hands thoroughly with soap and water after handling the compound.[6]

Protocol 2: Storage of 8-Chloroquinoline-2-carbaldehyde

Container: Ensure the compound is in a tightly sealed, properly labeled container. For light-

sensitive compounds, an amber or opaque container is recommended.

Location: Store the container in a cool, dry, and well-ventilated area away from incompatible

materials like strong oxidizing agents and bases.[1][3][4]

Security: The storage area should be locked to restrict access to authorized personnel only.

[6]

Inventory: Maintain a log of the compound's usage and storage dates to track its age and

potential degradation.
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Troubleshooting Handling and Storage Issues

Issue Encountered

Compound Color Change Dissolution Problem Skin Irritation Inconsistent Results

Check Storage Conditions
(Light/Air Exposure)

Verify Solvent Choice
& Procedure

Review PPE &
Handling Technique

Assess Compound Integrity
(Age, Storage)

Store in Dark, Tightly
Sealed Container

Use Appropriate Solvent
(e.g., DMSO) & Sonication

Reinforce Proper PPE Use
& Wash Hands Thoroughly

Use Fresh Compound &
Ensure Proper Storage

Click to download full resolution via product page

Caption: Troubleshooting workflow for common issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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